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Compound of Interest

Compound Name: Formic anhydride

Cat. No.: B048480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the reaction between formic
anhydride and alcohols, a crucial transformation in organic synthesis for the preparation of

formate esters. Given the instability of pure formic anhydride, these protocols focus on the

use of its more stable and synthetically useful mixed anhydride, acetic formic anhydride.[1][2]

This reagent serves as a potent formylating agent for a variety of alcoholic substrates.[3][4]

Applications of this chemistry are widespread, including in the synthesis of pharmaceuticals

and as a protective group strategy in complex molecule synthesis.[3][5]

Introduction
The formylation of alcohols to produce formate esters is a fundamental reaction in organic

chemistry. Formic anhydride is the most direct reagent for this transformation; however, its

inherent instability makes it impractical for common laboratory use.[1] It decomposes at

temperatures above room temperature into formic acid and carbon monoxide.[1] Acetic formic
anhydride, the mixed anhydride of formic and acetic acids, offers a more stable and

convenient alternative for the O-formylation of alcohols.[2][4] It can be prepared beforehand or

generated in situ.[2][6]

The reaction of an alcohol with an acid anhydride, known as alcoholysis, proceeds via a

nucleophilic acyl substitution mechanism to yield an ester and a carboxylic acid byproduct.[7] In

the case of acetic formic anhydride, the formyl group is preferentially transferred due to the

greater electrophilicity of the formyl carbonyl carbon compared to the acetyl carbonyl carbon.
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However, the reaction of a mixture of formic acid and acetic anhydride with alcohols can lead to

the formation of both formate and acetate esters, with the product ratio being dependent on the

structure of the alcohol.[8] Generally, tertiary alcohols yield formates with high selectivity.[8]

Data Presentation
The following table summarizes the outcomes of the formylation of various alcohol types using

a mixture of formic acid and acetic anhydride, which generates acetic formic anhydride in situ.

Alcohol
Type

Substrate
Example

Reagent Product(s) Yield Reference

Primary

Benzylic

Benzyl

alcohol

Formic

acid/Acetic

anhydride

Benzyl

formate

(major),

Benzyl

acetate

(minor)

High [6]

Secondary

Benzylic

1-

Phenylethano

l

Formic

acid/Acetic

anhydride

1-Phenylethyl

formate

(major), 1-

Phenylethyl

acetate

(minor)

High [6]

Tertiary

Benzylic

2-Phenyl-2-

propanol

Formic

acid/Acetic

anhydride

2-Phenyl-2-

propyl

formate

High [6]

Reaction Mechanisms and Workflows
The following diagrams illustrate the reaction mechanism and general experimental workflows

for the formylation of alcohols.
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R-OH Alcohol

Tetrahedral Intermediate R-O+(H)-C(O-)-H O(C=O)CH3

Nucleophilic Attack

O(C=O)H (C=O)CH3 Acetic Formic Anhydride

Protonated Ester Complex R-O-C(=O)H HO(C=O)CH3Collapse of Intermediate

R-O(C=O)H Formate EsterDeprotonation

HO(C=O)CH3 Acetic Acid
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In Situ Reagent Preparation

Formylation Reaction

Work-up and Purification

Start

Cool Acetic Anhydride (0 °C)

Slowly add Formic Acid

React for 15-30 min at 0 °C

Add prepared Acetic Formic Anhydride

Dissolve Alcohol in Anhydrous Solvent

Cool to 0 °C

Warm to RT, stir for 1-3 hours

Monitor by TLC/GC

Quench with NaHCO3 (aq)

Extract with Et2O

Dry organic layers (Na2SO4)

Concentrate in vacuo

Column Chromatography

Pure Formate Ester
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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